Cas no 2294946-97-5 (2-bromo-1-(ethyl-d5)-1H-imidazole-4,5-d2)

• Product Name: 2-bromo-1-(ethyl-d5)-1H-imidazole-4,5-d2
• CAS No: 2294946-97-5
• MF: C₅H₇BrN₂
• MW: 182.069611787796
• CID: 6817358
• PubChem ID: 172400923
• Update Time: 2025-03-01

2-bromo-1-(ethyl-d5)-1H-imidazole-4,5-d2 Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(ethyl-d5)-1H-imidazole-4,5-d2
• CS-22210
• 2294946-97-5

• Inchi： 1S/C5H7BrN2/c1-2-8-4-3-7-5(8)6/h3-4H,2H2,1H3/i1D3,2D2,3D,4D
• InChI Key： KRTIATFLKKNABS-UFVDGHGDSA-N
• SMILES： BrC1=NC([2H])=C([2H])N1C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 181.02320Da
• Monoisotopic Mass: 181.02320Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų